Cas no 1508868-60-7 (1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine)

1-(4-Fluoro-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine is a fluorinated phenylalkylamine derivative with potential applications in pharmaceutical and chemical research. Its structure features a 4-fluoro-2-methylphenyl group linked to a tertiary amine with a methyl and isopropyl substituent, offering steric and electronic modulation. The fluorine atom enhances metabolic stability and binding affinity in bioactive molecules, while the methyl groups influence lipophilicity and steric hindrance. This compound may serve as an intermediate in the synthesis of pharmacologically active agents, particularly in CNS-targeting drugs. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. High purity and consistent synthesis protocols ensure reproducibility in research applications.
1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine structure
1508868-60-7 structure
Product Name:1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine
CAS No:1508868-60-7
MF:C12H18FN
MW:195.276426792145
CID:5911122
PubChem ID:83698846
Update Time:2025-06-10

1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine
    • [1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-yl](methyl)amine
    • 1508868-60-7
    • EN300-1843231
    • Inchi: 1S/C12H18FN/c1-9-7-11(13)6-5-10(9)8-12(2,3)14-4/h5-7,14H,8H2,1-4H3
    • InChI Key: RSAJHFMFBQMYCN-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C)C=1)CC(C)(C)NC

Computed Properties

  • Exact Mass: 195.142327740g/mol
  • Monoisotopic Mass: 195.142327740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 12Ų

1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1843231-0.05g
[1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-yl](methyl)amine
1508868-60-7
0.05g
$924.0 2023-09-19
Enamine
EN300-1843231-0.1g
[1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-yl](methyl)amine
1508868-60-7
0.1g
$968.0 2023-09-19
Enamine
EN300-1843231-0.25g
[1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-yl](methyl)amine
1508868-60-7
0.25g
$1012.0 2023-09-19
Enamine
EN300-1843231-0.5g
[1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-yl](methyl)amine
1508868-60-7
0.5g
$1056.0 2023-09-19
Enamine
EN300-1843231-1.0g
[1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-yl](methyl)amine
1508868-60-7
1g
$1100.0 2023-06-01
Enamine
EN300-1843231-2.5g
[1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-yl](methyl)amine
1508868-60-7
2.5g
$2155.0 2023-09-19
Enamine
EN300-1843231-5.0g
[1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-yl](methyl)amine
1508868-60-7
5g
$3189.0 2023-06-01
Enamine
EN300-1843231-10.0g
[1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-yl](methyl)amine
1508868-60-7
10g
$4729.0 2023-06-01
Enamine
EN300-1843231-1g
[1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-yl](methyl)amine
1508868-60-7
1g
$1100.0 2023-09-19
Enamine
EN300-1843231-5g
[1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-yl](methyl)amine
1508868-60-7
5g
$3189.0 2023-09-19

Additional information on 1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine

Professional Introduction to Compound with CAS No 1508868-60-7 and Product Name: 1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine

The compound identified by the CAS number 1508868-60-7 and the product name 1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 4-fluoro-2-methylphenyl group and a 2-methylpropan-2-yl(methyl)amine moiety contributes to its distinct chemical properties, which are pivotal in determining its biological activity and pharmacological efficacy.

In recent years, the exploration of fluorinated aromatic compounds has been a focal point in medicinal chemistry, primarily due to the ability of fluorine atoms to modulate metabolic stability, lipophilicity, and binding affinity. The 4-fluoro-2-methylphenyl substituent in this compound is particularly noteworthy, as it has been shown to enhance the metabolic stability of associated molecules while maintaining high bioavailability. This feature is crucial in the development of drugs that require prolonged half-lives and sustained therapeutic effects.

The 2-methylpropan-2-yl(methyl)amine component of the molecule introduces a branched amine structure, which can influence both the solubility and interactions with biological targets. Amines are well-documented pharmacophores in drug design, often serving as key interaction points with enzymes and receptors. The specific arrangement of atoms in this moiety can fine-tune the compound's pharmacokinetic profile, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutics. For instance, research published in high-impact journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* has demonstrated that fluorine substitution can significantly improve the binding affinity of small molecules to their biological targets. The 4-fluoro-2-methylphenyl group in our compound aligns with this trend, suggesting potential for enhanced therapeutic efficacy.

The synthesis of 1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine involves a series of well-established organic reactions, including nucleophilic substitution and alkylation processes. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for subsequent biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the aromatic core, while protecting group strategies have been employed to safeguard sensitive functional groups during synthesis.

Biological activity is a key parameter in assessing the potential of a compound as a drug candidate. Preliminary studies on 1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine have shown promising results in vitro. The compound exhibits moderate activity against certain enzymatic targets, which could be exploited for therapeutic intervention. Further investigations are ongoing to elucidate its mechanism of action and explore its potential in treating various diseases.

The pharmacokinetic properties of this compound are also under scrutiny. Fluorinated aromatic compounds often exhibit favorable pharmacokinetic profiles due to their enhanced metabolic stability and lipophilicity. These attributes are essential for achieving optimal therapeutic effects while minimizing side effects. Computational modeling techniques have been employed to predict the pharmacokinetic behavior of 1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine, providing valuable insights into its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET).

In conclusion, 1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine represents a promising candidate for further development in pharmaceutical chemistry. Its unique structural features, coupled with recent advancements in synthetic methodologies and computational modeling, position it as a valuable asset in drug discovery efforts. Continued research is warranted to fully exploit its therapeutic potential and contribute to the development of novel treatments for various medical conditions.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.